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For Researchers, Scientists, and Drug Development Professionals

Introduction

ATP-binding cassette subfamily C member 11 (ABCC11), also known as Multidrug Resistance-
Associated Protein 8 (MRP8), is a transmembrane protein that functions as an ATP-dependent
efflux transporter. It is involved in the transport of a variety of molecules across the cell
membrane, including cyclic nucleotides, steroid conjugates, and various xenobiotics. ABCC11
is notably associated with determining human earwax type (wet or dry) and the presence of
axillary odor. Its expression has also been implicated in breast cancer and response to
chemotherapy. These application notes provide a detailed protocol for the immunofluorescent
staining of ABCC11 in cultured cells and tissues, enabling researchers to visualize its
subcellular localization and expression patterns.
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Product Name Anti-ABCC11 Antibody
ATP-binding cassette subfamily C member 11
Target
(ABCC11)
Host Species Rabbit (Polyclonal) or Mouse (Monoclonal)
Immunofluorescence (IF),
Applications Immunohistochemistry (IHC), Western Blotting
(WB)
Recommended Dilution for IF 1:100 - 1:500 (optimization required)
Store at -20°C. Avoid repeated freeze-thaw
Storage

cycles.

Experimental Data

While specific quantitative data for every antibody and cell line combination will vary, the
following table provides a template for researchers to document their own experimental results
for optimizing ABCC11 immunofluorescence staining.
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Example: Apical

] membrane
Human Axillary o
o 1:200 staining
Skin Tissue )
observed in

apocrine glands.

Signaling Pathway and Function

ABCCL11 is an active transporter that utilizes the energy from ATP hydrolysis to export its
substrates from the cytoplasm to the extracellular space. This process is crucial for cellular
detoxification and the regulation of signaling molecules. The diagram below illustrates the
general mechanism of substrate transport by ABCC11.
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Caption: ABCC11-mediated substrate efflux from the cytoplasm.

Experimental Workflow
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The following diagram outlines the key steps for performing immunofluorescence staining for

ABCC11.

Immunofluorescence Staining Workflow for ABCC11
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 To cite this document: BenchChem. [Application Notes and Protocols for
Immunofluorescence Staining of ABCC11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192066#abqgl1-for-immunofluorescence-staining-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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